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This guide provides a comprehensive technical overview of 4-Hydroxy Omeprazole Sulfone,
a significant metabolite and degradation product of the widely used proton pump inhibitor,
omeprazole. Tailored for researchers, scientists, and professionals in drug development, this
document delves into the core chemical and analytical aspects of this compound, grounded in
scientific literature and established methodologies.

Introduction and Significance

Omeprazole, a cornerstone in the treatment of acid-related gastrointestinal disorders,
undergoes extensive metabolism in the liver, primarily mediated by the cytochrome P450 (CYP)
enzyme system.[1][2] This biotransformation leads to several metabolites, including 5-
hydroxyomeprazole and omeprazole sulfone.[1][3] 4-Hydroxy Omeprazole Sulfone emerges
as a secondary metabolite and a potential degradation product formed under stress conditions,
particularly oxidative and hydrolytic stress.[4][5][6][7] Understanding the chemical structure,
properties, and analytical behavior of this compound is crucial for comprehensive
pharmacokinetic studies, impurity profiling, and stability testing of omeprazole-based
pharmaceuticals.
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Chemical Structure and Identification

4-Hydroxy Omeprazole Sulfone is a derivative of omeprazole characterized by the presence
of a hydroxyl group on the pyridine ring and the oxidation of the sulfinyl group to a sulfonyl

group.

IUPAC Name: 2-[(6-methoxy-1H-benzimidazol-2-yl)sulfonylmethyl]-3,5-dimethyl-1H-pyridin-4-
one[8]

Chemical Formula: C1eH17N304S[8][9]
Molecular Weight: 347.39 g/mol [9]
CAS Number: 1346600-70-1[8][9]

The structural backbone of 4-Hydroxy Omeprazole Sulfone consists of a benzimidazole ring
system linked to a substituted pyridine ring via a methylsulfonyl bridge. The key functional
groups that dictate its chemical behavior are the sulfonyl group, the phenolic hydroxy! group,
the benzimidazole nitrogen atoms, and the methoxy group.

Figure 1: Chemical Structure of 4-Hydroxy Omeprazole Sulfone.

Physicochemical Properties

While extensive experimental data for 4-Hydroxy Omeprazole Sulfone is not widely
published, some key properties can be inferred or are available from suppliers of analytical
standards. It is important to note that the data for the related compound, 4-Hydroxy
Omeprazole Sulfide, is sometimes mistakenly attributed to the sulfone.
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Property Value Source/Comment
Molecular Formula C16H17N304S PubChem|[8]
Molecular Weight 347.39 g/mol LGC Standards|[9]
Appearance White to Off-White Solid Inferred from related

compounds

. . . Experimental data not found in
Melting Point Not available ] ]
public domain

Solubili Slightly soluble in DMSO and Inferred from related
olubili
Y Methanol compounds[10]

) Experimental data not found in
pKa Not available ] ]
public domain

Synthesis and Formation

4-Hydroxy Omeprazole Sulfone is not typically synthesized as a primary target but is rather
formed as a metabolite or a degradation product of omeprazole.

Metabolic Pathway

Omeprazole is metabolized in the liver by CYP2C19 and CYP3A4 enzymes.[2] CYP3A4 is
primarily responsible for the oxidation of the sulfinyl group to form omeprazole sulfone, while
CYP2C19 is the major enzyme for the hydroxylation of the 5-methyl group of the benzimidazole
ring to form 5-hydroxyomeprazole.[5] 4-Hydroxy Omeprazole Sulfone can be formed through
the further metabolism of omeprazole sulfone via hydroxylation, a reaction that can be
catalyzed by CYP2C19.[11]

CYP2C19 _ | 5-Hydroxyomeprazole

/V

Omeprazole CYP3A4

T CYP2C19
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Figure 2: Simplified Metabolic Pathway of Omeprazole.

Formation through Forced Degradation

Forced degradation studies are integral to understanding the stability of a drug substance and
identifying potential impurities. Omeprazole is known to be labile under acidic and oxidative
conditions.[7][12] Treatment of omeprazole with strong oxidizing agents, such as hydrogen
peroxide, can lead to the formation of omeprazole sulfone and other related oxidized products,
including hydroxylated sulfones.[6]

Protocol 1: General Procedure for Oxidative Degradation of Omeprazole

o Objective: To generate degradation products of omeprazole, including potential formation of
4-Hydroxy Omeprazole Sulfone, for analytical characterization.

e Materials:
o Omeprazole
o Hydrogen Peroxide (3% or as required)
o Methanol or other suitable solvent
o HPLC system with UV or MS detector

e Procedure:

[¢]

Prepare a stock solution of omeprazole in a suitable solvent (e.g., methanol).

[¢]

To a known volume of the omeprazole solution, add a specified volume of the hydrogen
peroxide solution.

[e]

Incubate the mixture at a controlled temperature (e.g., room temperature or elevated) for a
defined period.

[¢]

At various time points, withdraw aliquots of the reaction mixture.

[e]

Quench the reaction if necessary (e.g., by dilution or addition of a reducing agent).
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o Analyze the samples by a suitable chromatographic method (e.g., HPLC-UV or LC-MS) to
identify and quantify the degradation products.

o Causality: The strong oxidizing nature of hydrogen peroxide facilitates the oxidation of the
sulfinyl group of omeprazole to the sulfone. Concurrently, other oxidative transformations,
such as hydroxylation of the pyridine ring, can occur, leading to the formation of 4-Hydroxy
Omeprazole Sulfone.

Spectroscopic and Analytical Characterization

Detailed spectroscopic data for 4-Hydroxy Omeprazole Sulfone is not readily available in the
public domain. However, based on the known fragmentation patterns of omeprazole and its
sulfone, and general principles of spectroscopy, the expected characteristics can be outlined.
Commercial suppliers of the analytical standard may provide a Certificate of Analysis with some
of this information.[9][13]

Mass Spectrometry (MS)

In mass spectrometry, 4-Hydroxy Omeprazole Sulfone is expected to show a protonated
molecule [M+H]* at m/z 348.1.[14] The fragmentation pattern would likely involve cleavage of
the C-S bonds and rearrangements within the benzimidazole and pyridine rings.

Possible Fragment

lon Expected m/z
Structure
Protonated 4-Hydroxy
[M+H]*+ 348.1
Omeprazole Sulfone
Fragment 1 Varies Benzimidazole sulfonyl moiety
Hydroxylated dimethyl pyridine
Fragment 2 Varies Y Y yipy

moiety

Nuclear Magnetic Resonance (NMR) Spectroscopy

The H and 13C NMR spectra of 4-Hydroxy Omeprazole Sulfone would exhibit characteristic
signals for the aromatic protons of the benzimidazole and pyridine rings, the methyl groups, the
methoxy group, and the methylene bridge. The presence of the hydroxyl group would be
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confirmed by a specific proton signal, the chemical shift of which would be dependent on the
solvent and concentration.

Infrared (IR) Spectroscopy

The IR spectrum of 4-Hydroxy Omeprazole Sulfone would show characteristic absorption
bands for the various functional groups present in the molecule.

Functional Group Expected Wavenumber (cm—?)
O-H stretch (hydroxyl) 3200-3600

N-H stretch (benzimidazole) 3100-3500

C-H stretch (aromatic & aliphatic) 2850-3100

C=0/C=C stretch (pyridine ring) 1550-1650

S=0 stretch (sulfonyl) 1300-1350 and 1120-1160

C-O stretch (methoxy) 1000-1300

Analytical Methodologies

The quantification of 4-Hydroxy Omeprazole Sulfone, as an impurity or metabolite, is typically
performed using chromatographic technigues such as High-Performance Liquid
Chromatography (HPLC) with UV detection or Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).

HPLC-UV Method

A reversed-phase HPLC method can be developed and validated for the simultaneous
determination of omeprazole and its related substances, including 4-Hydroxy Omeprazole
Sulfone.

Protocol 2: Representative HPLC-UV Method for Omeprazole and Related Substances

o Objective: To separate and quantify 4-Hydroxy Omeprazole Sulfone in the presence of
omeprazole and other impurities.
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¢ Instrumentation:

o HPLC system with a UV detector

o C18 analytical column (e.g., 250 mm x 4.6 mm, 5 um)

o Chromatographic Conditions:

[e]

Mobile Phase A: Phosphate buffer (e.g., 0.05 M, pH 7.2)

(¢]

Mobile Phase B: Acetonitrile

[¢]

Gradient Program: A time-programmed gradient elution to resolve all components.

Flow Rate: 1.0 mL/min

[¢]

[e]

Detection Wavelength: 280-302 nm

o

Injection Volume: 20 pL

o System Suitability: The method must be validated for specificity, linearity, accuracy, precision,
and robustness as per ICH guidelines.

Sample Preparation HPLC Analysis Data Processing

Dissolution »| Filtration »| Injection »| Separation »| Detection »| Integration »| Quantification

Click to download full resolution via product page

Figure 3: General Workflow for HPLC Analysis.

LC-MS/MS Method

For higher sensitivity and selectivity, especially in biological matrices, an LC-MS/MS method is
preferred.

Protocol 3: Representative LC-MS/MS Method for Quantification in Plasma
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o Objective: To quantify 4-Hydroxy Omeprazole Sulfone in human plasma.
e Instrumentation:
o LC-MS/MS system with a triple quadrupole mass spectrometer
o C18 analytical column
e Sample Preparation:
o Protein precipitation of the plasma sample with acetonitrile.
o Centrifugation to remove precipitated proteins.
o Dilution of the supernatant before injection.
o Chromatographic Conditions:
o Mobile Phase A: Water with 0.1% formic acid
o Mobile Phase B: Acetonitrile with 0.1% formic acid
o Gradient Program: A rapid gradient to ensure efficient elution.
e Mass Spectrometric Conditions:
o lonization Mode: Positive Electrospray lonization (ESI+)
o MRM Transitions:
» Quantifier: m/z 348.1 - [Specific fragment ion]
» Qualifier: m/z 348.1 — [Another specific fragment ion]

o Internal Standard: A stable isotope-labeled analogue is recommended for accurate
guantification.

Conclusion
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4-Hydroxy Omeprazole Sulfone is a key compound in the comprehensive analysis of
omeprazole's metabolic fate and degradation profile. While detailed experimental data on its
physicochemical properties and synthesis are not extensively available in the public domain, its
analytical characterization can be achieved through modern chromatographic and
spectroscopic techniques. This guide provides a foundational understanding for researchers
and scientists working with omeprazole and its related substances, emphasizing the
importance of robust analytical methodologies for ensuring the quality and safety of
pharmaceutical products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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